Cas no 51524-84-6 (3-(Methylamino)benzoic acid)

3-(Methylamino)benzoic acid Properties

Names and Identifiers

• 3-(Methylamino)benzoic acid
• 3-Methylamino-Benzoic Acid
• Benzoic acid,3-(methylamino)-
• METHYL 6-METHYLNICOTINATE
• A871251
• SY046057
• EN300-151205
• AMY39974
• ZCCNWBPFIBQFQX-UHFFFAOYSA-N
• 3-(Methylamino)benzoicacid
• 3-(Methylamino)benzoic acid, 97%
• SB76168
• NSC-139080
• DTXSID10300806
• 3-(N-methylamino)benzoic acid
• F16160
• 51524-84-6
• m-(N-methylamino)benzoic acid
• CS-0301385
• AS-47794
• Benzoic acid, 3-(methylamino)-
• OW4
• NSC139080
• BCA52484
• FT-0640002
• SCHEMBL399246
• AKOS005263761
• 3-methylaminobenzoic acid
• MFCD00894789
• DB-051977
• 3-Aminobenzoic acid, N-methyl-
• 3-methylamino-benzoic acid
• +Expand

• MDL： MFCD00894789
• InChIKey： ZCCNWBPFIBQFQX-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO2/c1-9-7-4-2-3-6(5-7)8(10)11/h2-5,9H,1H3,(H,10,11)
• SMILES： O=C(O)C1=CC=CC(NC)=C1

Computed Properties

• Exact Mass: 151.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.063
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• LogP: 1.49950
• PSA: 49.33000
• Refractive Index: 1.5810 (estimate)
• Boiling Point: 273.17°C (rough estimate)
• Melting Point: 122-126 °C
• Flash Point: 158.2°C
• pka: 5.10(at 25℃)
• Density: 1.2023 (rough estimate)